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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619388

Disclaimer: This document provides essential safety and logistical information for handling
ARM165 based on general best practices for potent, powdered research compounds. A
specific Safety Data Sheet (SDS) for ARM165 was not available at the time of writing. It is
imperative to obtain and review the official SDS from your supplier before any handling,
storage, or disposal of this compound. The information herein should be used to supplement,
not replace, a thorough risk assessment and adherence to your institution's safety protocols.

ARM165 is a heterobifunctional PROTAC (Proteolysis Targeting Chimera) that degrades
PIK3CG proteins and is utilized in preclinical research, particularly in the study of acute myeloid
leukemia (AML). As a potent, bioactive small molecule intended for research use only, it
requires careful handling to ensure personnel safety and experimental integrity.

Personal Protective Equipment (PPE) for Handling
ARM165

Appropriate PPE is the final and a critical barrier against exposure. The following table
summarizes the recommended PPE for handling ARM165, particularly when in its powdered

form.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the powdered form outside of a
certified chemical fume hood
or biological safety cabinet to
prevent inhalation of fine

particles.

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The outer pair
should be changed
immediately upon
contamination or at regular

intervals.

Eye Protection

Safety Goggles

Use chemical splash goggles
that provide a complete seal
around the eyes to protect
against splashes and airborne

particles.

Body Protection

Laboratory Coat

A dedicated, long-sleeved
laboratory coat should be
worn. Consider a disposable
gown over the lab coat for
added protection during

weighing and reconstitution.

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes are
mandatory in a laboratory
setting to protect against spills

and falling objects.

Experimental Protocol: Reconstitution of Powdered

ARM165

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b15619388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

This protocol outlines the steps for safely reconstituting lyophilized ARM165 for in vitro or in
vivo studies. ARM165 is reportedly soluble in DMSO, PEG300/PEG400, and Tween 80.

Materials:

Vial of powdered ARM165

o Appropriate solvent (e.g., sterile DMSO)

» Sterile, disposable syringes and needles

 Sterile microcentrifuge tubes

o Calibrated pipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (as specified in the table above)
Procedure:

e Preparation:

[¢]

Don all required PPE.

o Perform all manipulations within a certified chemical fume hood or biological safety
cabinet.

o Allow the vial of ARM165 to equilibrate to room temperature before opening to prevent
condensation.

o Briefly centrifuge the vial to ensure all powder is at the bottom.
» Solvent Addition:

o Using a sterile syringe and needle, carefully draw up the calculated volume of the desired
solvent (e.g., DMSO).
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o Slowly add the solvent to the vial of ARM165, directing the stream down the side of the
vial to avoid aerosolizing the powder.

 Dissolution:

o Gently swirl the vial to dissolve the compound. If necessary, vortex briefly.

o Visually inspect the solution to ensure complete dissolution before proceeding.
» Aliquoting and Storage:

o Once fully dissolved, draw up the solution and aliquot it into sterile microcentrifuge tubes
for storage.

o Clearly label each aliquot with the compound name, concentration, date, and solvent.

o Store stock solutions as recommended: -80°C for up to 6 months or -20°C for up to 1
month, protected from light.[1]

o Avoid repeated freeze-thaw cycles.

Operational Workflow for Handling ARM165

The following diagram illustrates the key logistical and safety steps for handling ARM165 from
receipt to disposal.
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Caption: Workflow for the safe handling of ARM165.

Disposal Plan

All waste generated from the handling of ARM165 must be considered hazardous.
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» Solid Waste: All contaminated solid waste, including empty vials, pipette tips, gloves, and
disposable lab coats, should be collected in a designated, sealed hazardous waste
container.

o Liquid Waste: Unused or waste solutions of ARM165 should be collected in a clearly labeled,
sealed hazardous waste container for liquid chemical waste. Do not dispose of down the
drain.

» Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-arm165]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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